Cas no 893755-11-8 (1-(3-Methoxybenzyl)piperidin-4-ylmethylamine)

1-(3-Methoxybenzyl)piperidin-4-ylmethylamine structure
893755-11-8 structure
Product Name:1-(3-Methoxybenzyl)piperidin-4-ylmethylamine
CAS No:893755-11-8
MF:C14H22N2O
MW:234.337283611298
CID:3157873
PubChem ID:24274896
Update Time:2025-04-21

1-(3-Methoxybenzyl)piperidin-4-ylmethylamine Chemical and Physical Properties

Names and Identifiers

    • [1-(3-Methoxybenzyl)piperidin-4-yl]methylamine
    • AKOS000210817
    • Z326203102
    • 893755-11-8
    • STK504464
    • (1-(3-Methoxybenzyl)piperidin-4-yl)methanamine
    • [1-[(3-methoxyphenyl)methyl]piperidin-4-yl]methanamine
    • ALBB-007328
    • 1-[1-(3-methoxybenzyl)piperidin-4-yl]methanamine
    • LS-02740
    • H24553
    • [1-(3-Methoxybenzyl)-4-piperidinyl]methanamine
    • MFCD07365299
    • 1-{1-[(3-METHOXYPHENYL)METHYL]PIPERIDIN-4-YL}METHANAMINE
    • 1-(3-Methoxybenzyl)piperidin-4-ylmethylamine
    • Inchi: 1S/C14H22N2O/c1-17-14-4-2-3-13(9-14)11-16-7-5-12(10-15)6-8-16/h2-4,9,12H,5-8,10-11,15H2,1H3
    • InChI Key: KPHVUQOITVRPOE-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CN1CCC(CN)CC1

Computed Properties

  • Exact Mass: 234.173213330Da
  • Monoisotopic Mass: 234.173213330Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.5Ų

1-(3-Methoxybenzyl)piperidin-4-ylmethylamine Pricemore >>

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abcr
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[1-(3-Methoxybenzyl)piperidin-4-yl]methylamine; .
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